Cas no 3363-97-1 (1,1'-(1,4-Phenylene)bis(2-phenylethane-1,2-dione))

• Product Name: 1,1'-(1,4-Phenylene)bis(2-phenylethane-1,2-dione)
• CAS No: 3363-97-1
• MF: C₂₂H₁₄O₄
• MW: 342.344166278839
• MDL: MFCD00039561
• CID: 44069
• PubChem ID: 87564395
• Update Time: 2025-04-18

1,1'-(1,4-Phenylene)bis(2-phenylethane-1,2-dione) Chemical and Physical Properties

Names and Identifiers

• 2,2'-(1,4-Phenylene)bis(1-phenylethane-1,2-dione)
• 1,4-Bis(phenylglyoxaloyl)benzene
• 1,1'-(1,4-Phenylene)bis(2-phenylethanedione)
• 1-[4-(2-Oxo-2-phenylacetyl)phenyl]-2-phenylethane-1,2-dione
• 1,4-Bisbenzil
• 1,1'-(1,4-Phenylene)bis(2-phenylethane-1,2-dione)
• 1,4-Bis(benzoylcarbonyl)benzene
• Benzil-based compound,37
• R1678
• SCHEMBL1195835
• AS-68068
• InChI=1/C22H14O4/c23-19(15-7-3-1-4-8-15)21(25)17-11-13-18(14-12-17)22(26)20(24)16-9-5-2-6-10-16/h1-14H
• FT-0606809
• B1480
• 3363-97-1
• 1,1'-(p-Phenylene)bis(2-phenylethanedione)
• DTXSID50187315
• JMC505727 Compound 18
• 1-[4-(1,2-dioxo-2-phenylethyl)phenyl]-2-phenylethane-1,2-dione
• p-bis(phenylglyoxalyl)benzene
• 2,2'-diphenyl-1,1'-(1,4-phenylene)diethanedione
• NSC-379518
• CHEMBL362996
• 1,4-bis (phenylglyoxyloyl) benzene
• A821889
• NSC 379518
• D88817
• Benzil-based compound, 37
• CS-0181789
• NSC379518
• AKOS000490924
• BDBM22759
• FUEGWHHUYNHBNI-UHFFFAOYSA-
• 1,4-bis(phenylglyoxalyl)benzene
• MFCD00039561
• 1,2-ethanedione, 1,1'-(1,4-phenylene)bis[2-phenyl-
• ALBB-012839
• 1,1'-benzene-1,4-diylbis(2-phenylethane-1,2-dione)
• STK070036

• MDL： MFCD00039561
• Inchi： 1S/C22H14O4/c23-19(15-7-3-1-4-8-15)21(25)17-11-13-18(14-12-17)22(26)20(24)16-9-5-2-6-10-16/h1-14H
• InChI Key： FUEGWHHUYNHBNI-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)=O)C1C=CC(C(C(C2C=CC=CC=2)=O)=O)=CC=1

Computed Properties

• Exact Mass: 342.08900
• Monoisotopic Mass: 342.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.261
• Melting Point: 124.0 to 127.0 deg-C
• Boiling Point: 549°Cat760mmHg
• Flash Point: 237.7°C
• Refractive Index: 1.627
• PSA: 68.28000
• LogP: 3.81780
• Solubility: Not determined

1,1'-(1,4-Phenylene)bis(2-phenylethane-1,2-dione) Security Information

• WGK Germany：2
• Safety Instruction： S22; S29/56; S45
• RTECS：VO6250000
• Hazardous Material Identification：
• Risk Phrases：R42/43
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone